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Compound of Interest

2-Chloro-4-cyclopropyl-5-
Compound Name:

methylaniline
CAS No.: 1383854-70-3
Cat. No.: B2904007

Get Quote

Executive Summary & Compound Identity

2-Chloro-4-cyclopropyl-5-methylaniline (CAS: 1383854-70-3) is a specialized
pharmaceutical intermediate, characterized by a highly functionalized aniline core.[1][2][3] Its
structural motif—combining a lipophilic cyclopropyl ring, an electron-withdrawing chlorine, and
a methyl group—creates a distinct solubility profile critical for its use in nucleophilic aromatic
substitutions and urea formation reactions (common in kinase inhibitor synthesis).

This guide provides a technical breakdown of its solubility in Dimethyl Sulfoxide (DMSO) and
Methanol (MeOH), focusing on the mechanistic drivers of dissolution, preparation of stock
solutions, and experimental validation protocols.
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Property Detail

CAS Number 1383854-70-3

Molecular Formula C10H12CIN

Molecular Weight 181.66 g/mol

Physical State Solid (Crystalline powder)

Predicted LogP ~3.2 — 3.8 (High Lipophilicity)

Primary Solvents DMSO (High), Methanol (Moderate/High)

Physicochemical Basis of Solubility

To optimize solvation, one must understand the competing forces within the crystal lattice and
the solvent interface.

Structural Analysis

e The Aniline Head (Polar/H-Bonding): The primary amine (-NHz) acts as both a hydrogen
bond donor and acceptor. However, the ortho-chlorine atom exerts an electron-withdrawing
inductive effect (-1), reducing the electron density on the nitrogen. This lowers the pKa
(making it less basic) and slightly weakens H-bonding potential compared to unsubstituted
aniline.

e The Lipophilic Tail (Hydrophobic): The cyclopropyl and methyl groups significantly increase
the molecule's lipophilicity. The cyclopropyl group, being rigid and planar, can enhance
crystal lattice energy, often requiring mechanical energy (sonication) to initiate dissolution.

Solvent Compatibility Matrix
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Interaction
Solvent .
Mechanism

Solubility

Application
Prediction PP

Dipole-Dipole &
Hydrophobic Effect:
DMSO is a polar
aprotic solvent. Its
sulfur-oxygen bond
creates a strong
DMSO dipole that stabilizes
the polar amine, while
its methyl groups
accommodate the
hydrophobic
cyclopropyl/methyl

regions of the solute.

Stock solution

preparation; Biological
Excellent (>100 mM) )

assays; Reaction

solvent.

Hydrogen Bonding:
Methanol is a polar
protic solvent. It
solvates the amine via
H-bonding. However,
the molecule's
Methanol significant
hydrophobic surface
area
(cyclopropyl/methyl/ch
loro) may limit
solubility at very high
concentrations
compared to DMSO.

Recrystallization;
Good (<50 mM) HPLC mobile phase;
Transfer solvent.

Solubility in DMSO: Protocols & Best Practices

DMSO is the "Gold Standard" solvent for this compound due to its ability to disrupt the crystal

lattice effectively.
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Preparation of 100 mM Stock Solution

Target: 100 mM solution in 10 mL DMSO. Mass Required:

Protocol:

Weighing: Weigh 182 mg of 2-Chloro-4-cyclopropyl-5-methylaniline into a pre-tared,
amber glass vial (to protect from light).

e Initial Wetting: Add 5 mL of anhydrous DMSO (Grade:

99.9%).

» Disruption: Vortex vigorously for 30 seconds. If solid persists, sonicate in a water bath at
35°C for 5 minutes. The rigid cyclopropyl group often requires this thermal/kinetic kick-start.

e Final Volume: Add DMSO to bring the total volume to 10 mL.

o Storage: Store at -20°C. Note: DMSO freezes at 19°C; thaw completely and vortex before
use to prevent concentration gradients.

Hygroscopicity Warning
DMSO is highly hygroscopic. Absorbed water can cause the hydrophobic aniline to precipitate
(crash out) over time.

o Mitigation: Always use anhydrous DMSO and store under nitrogen or argon if possible.

Solubility in Methanol: Protocols & Applications

Methanol is less powerful than DMSO for this specific lipophile but is essential for purification
and chromatography.

Temperature Dependence

While soluble at room temperature, the solubility of 2-Chloro-4-cyclopropyl-5-methylaniline
in MeOH drops significantly at lower temperatures.
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» Recrystallization Strategy: Dissolve the compound in warm Methanol (40-50°C) near
saturation, then slowly cool to 4°C. The hydrophobic cyclopropyl/chloro core will drive
crystallization as the solvent loses thermal energy.

HPLC Sample Preparation

For analytical chromatography, avoid injecting pure DMSO stocks if possible, as DMSO can
cause peak broadening.

 Dilution Protocol: Dilute the DMSO stock 1:10 into Methanol. If precipitation occurs, use a
50:50 Methanol:Acetonitrile mix to better solubilize the hydrophobic core.

Experimental Validation Workflow

As a researcher, you should never rely solely on predicted values. Use this standardized
"Saturation Shake-Flask" method to determine the exact solubility limit in your specific lab

conditions.

Solubility Determination Diagram
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(24h @ 25°C, 600 rpm)

Centrifuge/Filter
(Remove undissolved solid)

Dilute Supernatant
(into Mobile Phase)

HPLC-UV Quantification

(Compare to Std Curve)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for experimentally determining the thermodynamic solubility of
the compound.

Protocol Steps

¢ Saturation: Add excess solid (~20 mg) to 200 pL of solvent in a microcentrifuge tube.
e Equilibrium: Shake at room temperature for 24 hours.

¢ Separation: Centrifuge at 14,000 rpm for 10 minutes to pellet undissolved material.
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e Quantification: Remove supernatant, dilute 100-fold, and analyze via HPLC (UV detection at
254 nm).

Safety & Stability (E-E-A-T)
Handling Precautions:
» Toxicity: Anilines are generally toxic and can induce methemoglobinemia.

o Permeability: DMSO enhances skin permeability. Never handle DMSO solutions of this
compound without chemically resistant gloves (Nitrile is standard, but Butyl rubber is
superior for DMSO).

o Oxidation: Anilines oxidize to colored impurities (often red/brown) upon air exposure.

o Visual Check: A yellow/colorless solution is good. A dark brown solution indicates
oxidation.

References

e Chemical Identity: 2-Chloro-4-cyclopropyl-5-methylaniline (CAS 1383854-70-3).[1][2][3]
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e DMSO Handling: "Safe Handling of DMSO in the Laboratory." Gaylord Chemical Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 78242-79-2|2-Chloro-4-cyclopropylaniline|BLD Pharm [bldpharm.com]

2. 858225-64-6|6-Chloro-2,3-dihydro-1H-inden-5-amine|BLD Pharm [bldpharm.com]

3. 76842-16-5|2-Chloro-4-isopropylaniline|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 2-Chloro-4-
cyclopropyl-5-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2904007/docs#technical-guide-solubility-profiling-of-
2-chloro-4-cyclopropyl-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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